3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide

• Molecular Formula: C21H34N2O2
• Molecular Weight: 346.5 g/mol
• IUPAC Name: 3,5-ditert-butyl-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C21H34N2O2/c1-20(2,3)17-13-16(14-18(15-17)21(4,5)6)19(24)22-7-8-23-9-11-25-12-10-23/h13-15H,7-12H2,1-6H3,(H,22,24)
• InChI Key: LKWGYLXMBIGKDO-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC(=CC(=C1)C(=O)NCCN2CCOCC2)C(C)(C)C

Description

3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide, also known as BMT-047, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMT-047 belongs to the family of benzamide derivatives and has been synthesized by various methods, including the reaction of 3,5-di-tert-butyl-4-hydroxybenzaldehyde with 2-(morpholin-4-yl)ethylamine.

Mechanism of Action

The mechanism of action of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide is not fully understood. However, studies have shown that 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide inhibits the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response. 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide also activates the AMPK pathway, which is involved in the regulation of energy metabolism and cell growth. Furthermore, 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide induces apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide inhibits the production of pro-inflammatory cytokines, reduces the expression of iNOS and COX-2, and activates the AMPK pathway. In vivo studies have shown that 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide reduces the levels of pro-inflammatory cytokines in animal models of inflammation. 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide also inhibits tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to be stable under various conditions. 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide is also relatively non-toxic, which makes it suitable for in vitro and in vivo studies. However, one limitation of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide is that it has low solubility in water, which can make it difficult to use in certain experimental protocols.

Future Directions

There are several future directions for research on 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide. One area of research is the development of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide analogs with improved solubility and potency. Another area of research is the investigation of the potential use of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide in the treatment of other diseases, such as diabetes, neurodegenerative disorders, and cardiovascular diseases. Furthermore, the mechanism of action of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide needs to be further elucidated to fully understand its therapeutic potential.

Synthesis Methods

3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide can be synthesized by various methods, including the reaction of 3,5-di-tert-butyl-4-hydroxybenzaldehyde with 2-(morpholin-4-yl)ethylamine in the presence of a base such as potassium carbonate. The reaction mixture is heated under reflux for several hours, and the resulting product is purified by column chromatography to obtain 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide in high yield and purity.

Scientific Research Applications

3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anti-inflammatory activity. Studies have shown that 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide inhibits the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide also reduces the expression of iNOS and COX-2, which are enzymes involved in the inflammatory response.
Another area of research is the potential use of 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide as an anticancer agent. Studies have shown that 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide induces apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 3,5-di-tert-butyl-N-[2-(morpholin-4-yl)ethyl]benzamide also inhibits the migration and invasion of cancer cells, which are important processes involved in cancer metastasis.